2-Chloro-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C12H15ClN2O3/c1-9(13)11(16)14-4-6-15(7-5-14)12(17)10-3-2-8-18-10/h2-3,8-9H,4-7H2,1H3
• InChI Key: XLWYKGIQTATWGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C(=O)C2=CC=CO2)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

2-Chloro-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. It is a synthetic compound that is derived from piperazine and furan-2-carbonyl.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A novel series of derivatives including "2-Chloro-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one" were synthesized for pharmacological evaluation. These compounds were explored for their antidepressant and antianxiety activities in albino mice, demonstrating significant potential in these areas (Kumar et al., 2017).

Antibacterial Activity

Research into Terazosin hydrochloride, a compound related to "this compound," highlighted its synthesis from 2-chloro-6, 7-dimethoxy–quinazoline-4-amine. The derivatives displayed significant antibacterial activity against various bacteria, showcasing the compound's potential in antibacterial applications (Kumar, Rajnish Kumar, & Mazumdar, 2021).

Anticancer Activity

Heteroleptic platinum(II) dithiocarbamates incorporating "this compound" were synthesized and characterized. These complexes demonstrated significant in vitro anticancer activity against various cancer cell lines, suggesting a promising avenue for cancer treatment research (Amir et al., 2016).

Antifungal and Herbicidal Activity

The synthesis of novel furan/thiophene and piperazine-containing derivatives was conducted, with some showing significant in vitro and in vivo fungicidal activity against several test plant fungi. These findings indicate potential applications in agriculture as fungicides and herbicides (Wang et al., 2015).

Urotensin-II Receptor Antagonists

A series of 5-arylfuran-2-carboxamide derivatives, containing the "this compound" motif, were synthesized and evaluated as potential urotensin-II receptor antagonists. These compounds showed promising results, potentially contributing to new therapeutic options for cardiovascular diseases (Lim et al., 2019).

Corrosion Inhibition

The compound and its derivatives were studied for their corrosion inhibition effectiveness on mild steel in acidic medium, showing significant inhibition efficiency and suggesting applications in corrosion protection technologies (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various cellular targets, influencing cell cycle progression and apoptosis .

Biochemical Pathways

Compounds with similar structures have been shown to influence various biochemical pathways, including those involved in cell cycle regulation and apoptosis .

Result of Action

Similar compounds have been shown to induce changes in cell cycle progression and apoptosis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one . These factors can include pH, temperature, and the presence of other compounds or enzymes.